Cas no 39213-10-0 (4-(2-Chloroquinazolin-4-yl)thiomorpholine)

• Product name: 4-(2-Chloroquinazolin-4-yl)thiomorpholine
• CAS No: 39213-10-0
• MF: C₁₂H₁₂ClN₃S
• MW: 265.761779785156
• CID: 1073251
• PubChem ID: 18953448

4-(2-Chloroquinazolin-4-yl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloroquinazolin-4-yl)thiomorpholine
• 2-chloro-4-(4-thiomorpholinyl)Quinazoline
• 2-Chlor-4-thiocyanato-anilin
• 2-Chlor-4-thiomorpholino-chinazolin
• 2-chloro-4-thiocyanato-aniline
• 2-CHLORO-4-THIOCYANATOANILINE
• 2-chloro-4-thiocyanatobenzenamine
• 2-chloro-4-thiocyanoan
• 2-chloro-4-thiomorpholin-4-yl-quinazoline
• 2-chloro-4-thiomorpholino-quinazoline
• 4-Amino-3-chlorophenyl thiocyanate
• AC1LBYD6
• AC1Q50Z5
• ACMC-1ACNR
• CTK4G8434
• ST4144492
• 39213-10-0
• DA-06222
• A918716
• AKOS011764930
• SCHEMBL7324699
• 2-CHLORO-4-(THIOMORPHOLIN-4-YL)QUINAZOLINE

• MDL： MFCD13172265
• Inchi： InChI=1S/C12H12ClN3S/c13-12-14-10-4-2-1-3-9(10)11(15-12)16-5-7-17-8-6-16/h1-4H,5-8H2
• InChI Key： WBRBQYSECDSRTG-UHFFFAOYSA-N
• SMILES： ClC1=NC(N2CCSCC2)=C3C=CC=CC3=N1

Computed Properties

• Exact Mass: 265.04426
• Monoisotopic Mass: 265.0440463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• PSA: 29.02